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A Comparative Guide to Ammonium Salts in Perovskite Solar Cells

The rapid evolution of perovskite solar cells (PSCs) has positioned them as a frontrunner in

next-generation photovoltaic technologies. However, achieving long-term stability and pushing

power conversion efficiencies (PCE) closer to the theoretical limit remains a significant

challenge. Defects within the perovskite crystal lattice and at its interfaces are primary culprits

for non-radiative recombination, which limits device performance and accelerates degradation.

Ammonium salts have emerged as a powerful tool in the researcher's arsenal to combat these

issues.[1][2] These compounds, when incorporated as additives into the perovskite precursor

solution or as post-treatment passivation layers, can effectively heal defects, control crystal

growth, and enhance the overall quality and resilience of the perovskite film.[1][3][4] This guide

provides a comparative analysis of various ammonium salts used in PSCs, supported by

experimental data, to assist researchers in selecting the optimal compounds for their specific

applications.

Performance Comparison of Ammonium Salts
The choice of ammonium salt profoundly impacts the key photovoltaic parameters of a PSC.

The following tables summarize the performance of devices incorporating different ammonium

salts, showcasing their effects on power conversion efficiency (PCE), open-circuit voltage

(Voc), short-circuit current density (Jsc), and fill factor (FF).

Table 1: Performance of Perovskite Solar Cells with Iodide-Based Ammonium Salts
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Ammoni
um Salt

Perovsk
ite
Compos
ition

Role PCE (%) Voc (V)
Jsc
(mA/cm²
)

FF (%)
Referen
ce

Control

(No Salt)

(FAPbI₃)₀

.₉₅(MAPb

Br₃)₀.₀₅

- 20.12 1.09 23.62 77.7 [5]

Ammoniu

m Iodide

(NH₄I)

(FAPbI₃)₀

.₉₅(MAPb

Br₃)₀.₀₅

Additive 22.15 1.13 24.25 79.4 [5]

Control

(No Salt)

Triple-

cation

Perovskit

e

- 20.5 - - - [6][7]

Ethylam

monium

Iodide

(EAI)

Triple-

cation

Perovskit

e

Passivati

on
22.3 - - - [6][7]

Phenethy

lammoni

um

Iodide

(PEAI)

Mixed

Perovskit

e

Passivati

on
23.32 1.18 - - [8]

Methyla

mmoniu

m Iodide

(MAI)

PeQDs/T

riple-

cation

Perovskit

e

Passivati

on
20.4 1.04 24.6 - [9][10]
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Butane-

1,4-

diammon

ium

Iodide

(BDAI₂)

Cs₀.₁MA₀

.₀₉FA₀.₈₁

PbCl₀.₁₄I

₂.₈₆

Passivati

on
23.22 - - - [11]

Guanidini

um

Iodide

(GuAI)

Triple-

cation

Perovskit

e

Passivati

on
21.0 - - - [6][7]

Table 2: Performance of Perovskite Solar Cells with Bromide and Chloride-Based Ammonium

Salts
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Ammoni
um Salt

Perovsk
ite
Compos
ition

Role PCE (%) Voc (V)
Jsc
(mA/cm²
)

FF (%)
Referen
ce

Control

(No Salt)
MAPbI₃ - 15.8 - - - [4]

Methyla

mmoniu

m

Chloride

(MACl)

MAPbI₃ Additive 18.4 - - - [4]

Control

(No Salt)

Mixed

Perovskit

e

- 16.72 - - - [12]

Methyla

mmoniu

m

Chloride

(MACl)

(10%)

Mixed

Perovskit

e

Additive 23.61 1.11 23.93 82.66 [12]

Control

(No Salt)

Mixed

Perovskit

e

- 19.0 1.10 23.2 73.2 [13]

Phenethy

lammoni

um

Chloride

(PEACl)

Mixed

Perovskit

e

Additive 20.9 1.13 23.0 80.0 [13]
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Cetyl

Trimethyl

Ammoniu

m

Bromide

(CTAB)

MAPbI₃
Passivati

on
18.95 - - - [14]

Benzyldo

decyldim

ethylam

monium

Bromide

(BDDAB)

CsFAMA

PbI

Passivati

on
22.08 - - - [15]

Ethylam

monium

Bromide

(EABr) +

KI

MAPbI₃ Additive 12.88 0.942 21.0 - [16]

Guanidin

e

Hydrobro

mide

(GuABr)

Mixed

Perovskit

e

Passivati

on
- - - - [17][18]

Device Stability with Ammonium Salt Treatment
Beyond initial efficiency, the operational stability of PSCs is crucial for commercial viability.

Many ammonium salts, particularly those with bulky organic cations, enhance the device's

resilience to environmental stressors like moisture and heat.

Table 3: Stability of Perovskite Solar Cells with Ammonium Salt Treatment
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Ammonium Salt
Stability Test
Conditions

Performance
Retention

Reference

Guanidine

Hydrobromide

(GuABr)

1600 hours, 16–25 °C,

35%–50% RH in

ambient air

>90% of initial PCE [17][18]

Benzyldodecyldimethy

lammonium Bromide

(BDDAB)

500 hours, 80%

relative humidity
93.29% of initial PCE [15]

Bulky Quaternary

Ammonium Salt

>1000 hours under

continuous

illumination

(encapsulated)

Excellent lifetime

demonstrated
[19][20]

Ethylammonium,

Imidazolium,

Guanidinium Iodide

550 hours under full

sunlight intensity

~5% loss in efficiency

for the best

performing devices

[6]

(C₆H₅CH₂NH₃)₂(FA)₈P

b₉I₂₈

500 hours, 80%

relative humidity
80% of initial PCE [21]

Experimental Protocols
The fabrication of high-performance PSCs requires meticulous control over each processing

step. The following are generalized protocols for device fabrication and the incorporation of

ammonium salts.

Substrate Preparation
A typical fabrication process begins with the thorough cleaning of transparent conductive oxide

(TCO) glass substrates, such as fluorine-doped tin oxide (FTO). A standard cleaning procedure

is as follows[22]:

Sequentially sonicate the FTO substrates in a holder with detergent, deionized water,

acetone, and isopropanol for 15-20 minutes each.

Dry the substrates with a stream of dry air or nitrogen.
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Treat the substrates with UV-Ozone for 15 minutes to remove organic residues and improve

the wettability of the surface.

Deposition of Charge Transport Layers
Electron Transport Layer (ETL): An ETL, commonly a compact layer of TiO₂ or SnO₂, is

deposited onto the FTO substrate.[23][24] This can be achieved through methods like spin

coating a precursor solution followed by annealing, or through chemical bath deposition.[22]

Hole Transport Layer (HTL): For inverted (p-i-n) architectures, the HTL (e.g., NiOₓ) is

deposited on the substrate first.[17] For regular (n-i-p) structures, the HTL, often Spiro-

OMeTAD, is deposited on top of the perovskite layer.[23][24]

Perovskite Layer Fabrication and Ammonium Salt
Incorporation
The perovskite layer is the heart of the solar cell. Its quality is paramount for high performance.

One-Step Deposition: A precursor solution containing lead halides (e.g., PbI₂) and organic

cations (e.g., Formamidinium Iodide, Methylammonium Iodide) is spin-coated onto the

substrate.[13] During the spin-coating process, an anti-solvent (e.g., chlorobenzene) is often

dripped onto the spinning substrate to induce rapid crystallization, followed by thermal

annealing.[25]

Additive Method: Ammonium salts are directly dissolved into the perovskite precursor ink

before spin-coating.[3][4] This method influences the initial crystallization process, often

leading to larger grain sizes and reduced defects within the bulk film.[12][13]

Two-Step Deposition: This method involves first depositing a lead halide layer (e.g., PbI₂)

and then converting it into perovskite by dipping it in or spin-coating it with a solution of the

organic ammonium halide.[5]

Passivation Method: After the perovskite film is formed and annealed, a dilute solution of the

desired ammonium salt (e.g., PEAI in isopropanol) is spin-coated on top of the perovskite

layer.[6][11] This is followed by a brief annealing step to promote interaction with the

perovskite surface, passivating surface defects and grain boundaries.
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Electrode Deposition and Device Completion
Finally, a metal back contact (e.g., gold or silver) is deposited on top of the HTL (for n-i-p

devices) or the ETL (for p-i-n devices) via thermal evaporation.[23]

Characterization
The completed devices are characterized to determine their photovoltaic performance.

Current Density-Voltage (J-V) Measurement: This is performed under simulated AM 1.5G

solar irradiation to extract the key parameters: PCE, Voc, Jsc, and FF.[23]

Stability Testing: Devices are aged under controlled conditions of humidity, temperature, and

continuous illumination to assess their long-term operational stability.[15][19]

Mechanisms and Workflows
The strategic application of ammonium salts enhances PSC performance through several key

mechanisms, primarily related to defect passivation and improved crystallography.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4585726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4585726/
https://www.researchgate.net/publication/365798689_Enhanced_Perovskite_Solar_Cell_Stability_and_Efficiency_via_Multi-Functional_Quaternary_Ammonium_Bromide_Passivation
https://pubmed.ncbi.nlm.nih.gov/34319071/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PSC Fabrication Workflow
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Caption: General experimental workflow for fabricating perovskite solar cells.
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The diagram above illustrates the typical fabrication sequence for a planar n-i-p PSC.

Ammonium salts can be introduced either as an additive mixed into the perovskite precursor

ink (influencing bulk properties) or as a post-treatment passivation layer applied to the

annealed perovskite film (targeting surface and interface defects).

The positive impact of these salts stems from their ability to interact with and neutralize

common defects in the perovskite structure.

Mechanism of Action

Ammonium Salt
(e.g., PEAI, GuABr, MACl)

Defect PassivationImproved Crystallinity
& Larger Grains

Perovskite Defects
(Iodide Vacancies, Uncoordinated Pb²⁺,

Grain Boundaries)

Reduced Non-Radiative
Recombination

Enhanced Stability
(Moisture & Thermal)

Improved Charge
Carrier Transport

Enhanced Photovoltaic
Performance (↑PCE, ↑Voc)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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